Cas no 15862-94-9 (1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene)

• Product Name: 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene
• CAS No: 15862-94-9
• MF: C₉H₁₀ClNO₄
• MW: 231.633001804352
• MDL: MFCD11639225
• CID: 1337263
• PubChem ID: 13449288
• Update Time: 2025-10-29

1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4,5-dimethoxy-2-nitro-
• 1-(chloromethyl)-4,5-dimethoxy-2-nitrobenzene
• EN300-1967647
• SCHEMBL66837
• BS-21591
• 1-(chloromethyl)-4,5-dimethoxy-2-nitro-benzene
• DTXSID20541142
• 15862-94-9
• 2-nitro-4,5-dimethoxybenzyl chloride
• A50889
• AMY41436
• VRHNUGLFVZJARZ-UHFFFAOYSA-N
• 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene

• MDL： MFCD11639225
• Inchi： 1S/C9H10ClNO4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,5H2,1-2H3
• InChI Key： VRHNUGLFVZJARZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 231.0299
• Monoisotopic Mass: 231.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene

Comprehensive Overview of 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene (CAS No. 15862-94-9)

1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene (CAS No. 15862-94-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloromethyl group and dimethoxy-nitrobenzene backbone, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its reactivity and adaptability in cross-coupling reactions, nucleophilic substitutions, and other key organic transformations.

In recent years, the demand for nitrobenzene derivatives like 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene has surged due to their applications in developing high-performance polymers and photoactive materials. A growing trend in sustainable chemistry has also spotlighted this compound’s role in green synthesis methodologies, aligning with global efforts to reduce environmental impact. Frequently searched terms such as "nitrobenzene applications" and "dimethoxybenzene derivatives" reflect rising interest in its potential.

The compound’s CAS No. 15862-94-9 is often referenced in patents related to electronic materials and drug discovery, underscoring its industrial relevance. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity, a topic frequently queried in academic forums. Additionally, its stability under controlled conditions makes it a candidate for long-term storage solutions in laboratory settings.

From a synthetic perspective, 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene serves as a precursor for heterocyclic compounds, a hotspot in medicinal chemistry. Searches for "chloromethyl benzene uses" and "nitro-aromatic synthesis" often lead to discussions about this compound’s role in creating bioactive molecules. Its compatibility with catalytic hydrogenation further expands its utility in producing amino-functionalized intermediates.

Safety and handling protocols for CAS No. 15862-94-9 are another focal point, with users seeking guidance on compatible solvents and temperature-sensitive storage. While not classified as hazardous under standard conditions, proper laboratory PPE (e.g., gloves, goggles) is recommended during handling—a detail emphasized in safety datasheets and echoed in online queries.

Innovations in catalysis and process optimization have further elevated the compound’s profile. For instance, its integration into flow chemistry systems demonstrates how traditional nitrobenzene chemistry adapts to modern automated synthesis platforms. Such advancements address common search trends like "scaling nitrobenzene reactions" and "waste reduction in organic synthesis."

In summary, 1-(Chloromethyl)-4,5-dimethoxy-2-nitrobenzene (CAS No. 15862-94-9) bridges fundamental research and industrial applications, driven by its structural flexibility and alignment with sustainable chemistry goals. Its prominence in academic literature and patent filings ensures continued relevance, while user queries highlight practical concerns—from synthesis tips to safety measures—making it a compound of enduring interest.